Cas no 2411323-07-2 ((E)-4-(Dimethylamino)-N-[2-(dimethylamino)-1-(4-methylphenyl)ethyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[2-(dimethylamino)-1-(4-methylphenyl)ethyl]but-2-enamide
• CAS No: 2411323-07-2
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 5357329
• PubChem ID: 146097983
• Update Time: 2025-06-08

(E)-4-(Dimethylamino)-N-[2-(dimethylamino)-1-(4-methylphenyl)ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174300
• (2E)-4-(dimethylamino)-N-[2-(dimethylamino)-1-(4-methylphenyl)ethyl]but-2-enamide
• (E)-4-(Dimethylamino)-N-[2-(dimethylamino)-1-(4-methylphenyl)ethyl]but-2-enamide

• Inchi： 1S/C17H27N3O/c1-14-8-10-15(11-9-14)16(13-20(4)5)18-17(21)7-6-12-19(2)3/h6-11,16H,12-13H2,1-5H3,(H,18,21)/b7-6+
• InChI Key： NTEINWQPIGWTQZ-VOTSOKGWSA-N
• SMILES： O=C(/C=C/CN(C)C)NC(C1C=CC(C)=CC=1)CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 331
• XLogP3: 1.8
• Topological Polar Surface Area: 35.6

Additional information on (E)-4-(Dimethylamino)-N-[2-(dimethylamino)-1-(4-methylphenyl)ethyl]but-2-enamide

Chemical Profile of (E)-4-(Dimethylamino)-N-[2-(dimethylamino)-1-(4-methylphenyl)ethyl]but-2-enamide (CAS No. 2411323-07-2)

Introducing the compound (E)-4-(Dimethylamino)-N-[2-(dimethylamino)-1-(4-methylphenyl)ethyl]but-2-enamide, identified by its CAS number CAS No. 2411323-07-2, a molecule of significant interest in the field of chemical and pharmaceutical research. This amide derivative, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development.

The structural motif of this compound features a central but-2-enamide core, flanked by two dimethylamino groups and an N-substituent that incorporates a 1-(4-methylphenyl)ethyl chain. This configuration suggests a high degree of steric hindrance and electronic richness, which may contribute to its unique chemical properties and biological activities. The presence of multiple nitrogen atoms with basic functionalities further enhances its potential as a pharmacophore in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets with greater precision. Studies have indicated that the amide group and the dimethylamino substituents may engage in hydrogen bonding and electrostatic interactions with receptor sites, potentially modulating enzyme activity or receptor binding affinity. These insights are particularly relevant in the context of developing small-molecule inhibitors for therapeutic purposes.

In the realm of medicinal chemistry, the synthesis and optimization of such complex molecules often involve multi-step reactions that require careful consideration of reaction conditions and reagent selection. The synthesis of (E)-4-(Dimethylamino)-N-[2-(dimethylamino)-1-(4-methylphenyl)ethyl]but-2-enamide exemplifies the challenges and opportunities in constructing intricate molecular architectures. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and condensation reactions are commonly employed to achieve the desired product structure.

The pharmacological profile of this compound is currently under investigation, with initial studies suggesting potential activity in modulating neurotransmitter systems. The dual presence of dimethylamino groups may influence its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) applications. Additionally, the aromatic ring system could interact with various enzymes and receptors, opening avenues for exploration in anti-inflammatory, analgesic, or anti-depressant therapies.

One particularly intriguing aspect of this molecule is its structural similarity to known bioactive compounds. By leveraging computational methods such as comparative molecular field analysis (CoMFA) and quantitative structure-activity relationship (QSAR) studies, researchers can predict how slight modifications to this core structure might affect its biological activity. This approach allows for the rational design of derivatives with enhanced potency or selectivity.

The role of spectroscopic techniques in characterizing this compound cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular environment, confirming the connectivity and conformational preferences of different functional groups. Mass spectrometry offers high-resolution data on molecular weight and fragmentation patterns, aiding in structural elucidation. Additionally, infrared (IR) spectroscopy helps identify characteristic functional groups present in the molecule.

In conclusion, (E)-4-(Dimethylamino)-N-[2-(dimethylamino)-1-(4-methylphenyl)ethyl]but-2-enamide (CAS No. 2411323-07-2) represents a fascinating subject for further research in chemical biology and drug discovery. Its complex structure and diverse functional groups offer numerous possibilities for exploring novel therapeutic interventions. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in advancing pharmaceutical innovation.